Cas no 1009031-42-8 ((4-Amino-2,3-dimethylphenyl)acetic acid)

• Product Name: (4-Amino-2,3-dimethylphenyl)acetic acid
• CAS No: 1009031-42-8
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 2431839
• Update Time: 2023-08-07

(4-Amino-2,3-dimethylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-amino-2,3-dimethylphenyl)acetic acid
• 1-(4-Amino-2,3-dimethyl-phenyl)-acetic acid
• XBKIUXBIXFOLKH-UHFFFAOYSA-N
• (4-Amino-2,3-dimethylphenyl)acetic acid

• Inchi： 1S/C10H13NO2/c1-6-7(2)9(11)4-3-8(6)5-10(12)13/h3-4H,5,11H2,1-2H3,(H,12,13)
• InChI Key： XBKIUXBIXFOLKH-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(=C(C)C=1C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Topological Polar Surface Area: 63.3